![molecular formula C20H27N5OS B5639608 N-[3-(3,5-dimethylisoxazol-4-yl)propyl]-1-(6-methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-amine](/img/structure/B5639608.png)
N-[3-(3,5-dimethylisoxazol-4-yl)propyl]-1-(6-methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[3-(3,5-dimethylisoxazol-4-yl)propyl]-1-(6-methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-amine is a compound that has garnered interest in various fields of research due to its unique structure and potential biological activities. Its synthesis and properties offer valuable insights into its application in chemical and pharmaceutical research.
Synthesis Analysis
The synthesis of related compounds involves multi-step processes that include condensation, nucleophilic displacement, and cyclocondensation reactions. These processes are designed to introduce specific functional groups and structural features that are key to the compound's activity and properties (Asghari et al., 2015).
Molecular Structure Analysis
The molecular structure of analogous compounds has been elucidated using X-ray crystallography, revealing detailed geometric parameters and the presence of specific tautomeric forms in the crystalline state (Karczmarzyk & Malinka, 2004). This analysis is crucial for understanding the compound's reactivity and interaction with biological targets.
Chemical Reactions and Properties
Compounds with similar structures exhibit a range of chemical reactions, including cyclization, and display properties like lipo-oxygenase inhibition due to specific structural features (Asghari et al., 2015). These properties are influenced by the compound's molecular geometry and the nature of its functional groups.
Physical Properties Analysis
The physical properties of compounds in this class, such as solubility, melting points, and crystalline form, are determined by their molecular structure and can significantly affect their application in synthesis and drug formulation (Karczmarzyk & Malinka, 2004).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-[3-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]-1-(6-methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N5OS/c1-13-11-18-19(22-12-23-20(18)27-13)25-9-6-16(7-10-25)21-8-4-5-17-14(2)24-26-15(17)3/h11-12,16,21H,4-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXBIFNOGDZVCAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(N=CN=C2S1)N3CCC(CC3)NCCCC4=C(ON=C4C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.